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Compound of Interest

Compound Name: Linearol

cat. No.: B1675482

An In-depth Examination of a Bioactive Diterpene

This technical guide provides a comprehensive overview of Linearol, a kaurane diterpene with
notable biological activities. The information is tailored for researchers, scientists, and drug
development professionals, offering detailed insights into its chemical properties, experimental
protocols, and implicated signaling pathways.

Core Compound Details

Linearol is a diterpene that has been isolated from various plant species, most notably from
the genus Sideritis, as well as the brown seaweed Dictyota linearis.[1][2] It is crucial to
distinguish between the kaurane diterpene found in terrestrial plants and a diterpenoid with a
secodolastane skeleton isolated from seaweed, both of which have been referred to as
Linearol.[1][2] This guide focuses on the kaurane diterpene due to the greater availability of
data on its biological effects.

Chemical Structure and Properties

The chemical identity of Linearol is defined by its kaurane diterpene structure.[3] Its
fundamental properties are summarized in the table below, providing a quick reference for
researchers.
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Property Value Source
Chemical Name Linearol

CAS Number 37720-82-4

Molecular Formula C22H3404

Molecular Weight 362.50 g/mol

Chemical Class

Kaurane Diterpene

Physical Appearance

Needles

Melting Point

136.5-137.5 °C

Biological Activity

Antioxidant, Anti-inflammatory,

Anti-apoptotic, Anti-cancer

Biological Activity and Signaling Pathways

Linearol has demonstrated a range of biological activities, with its anti-inflammatory and anti-

cancer properties being of significant interest to the research community.

Anti-inflammatory Effects and TNF-a Inhibition

A key aspect of Linearol's anti-inflammatory action is its ability to inhibit the release of tumor

necrosis factor-alpha (TNF-a), a pro-inflammatory cytokine. The precise mechanism of this

inhibition is an active area of research. The following diagram illustrates the general signaling

pathway of TNF-a and the proposed point of intervention by Linearol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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